![molecular formula C8H10F3N3S B3298705 1-[5-(Trifluoromethyl)-2-thiazolyl]piperazine CAS No. 898335-69-8](/img/structure/B3298705.png)
1-[5-(Trifluoromethyl)-2-thiazolyl]piperazine
Cat. No. B3298705
Key on ui cas rn:
898335-69-8
M. Wt: 237.25 g/mol
InChI Key: AXRZMUVOSQZFGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCN(c2ncc(C(F)(F)F)s2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][N:11]([c:14]2[s:15][c:16]([C:19]([F:20])([F:21])[F:22])[cH:17][n:18]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[ClH:23].[O:24]1[CH2:25][CH2:26][O:27][CH2:28][CH2:29]1>>[ClH:23].[NH:8]1[CH2:9][CH2:10][N:11]([c:14]2[s:15][c:16]([C:19]([F:20])([F:21])[F:22])[cH:17][n:18]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)N1CCN(c2ncc(C(F)(F)F)s2)CC1
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CCN(c2ncc(C(F)(F)F)s2)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1COCCO1
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(F)(F)c1cnc(N2CCNCC2)s1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
